Cas no 50637-61-1 (2,8-Diaminochrysene)

• Product Name: 2,8-Diaminochrysene
• CAS No: 50637-61-1
• MF: C₁₈H₁₄N₂
• MW: 258.317163944244
• CID: 2101993
• PubChem ID: 11149589
• Update Time: 2025-04-21

2,8-Diaminochrysene Chemical and Physical Properties

Names and Identifiers

• 2,8-Diaminochrysene
• 50637-61-1
• Chrysene-2,8-diamine
• SCHEMBL8121539

• Inchi： 1S/C18H14N2/c19-13-3-7-15-11(9-13)1-5-17-16-8-4-14(20)10-12(16)2-6-18(15)17/h1-10H,19-20H2
• InChI Key： KBKDLNWEWQZIEW-UHFFFAOYSA-N
• SMILES： NC1C=CC2=C(C=1)C=CC1=C3C=CC(=CC3=CC=C12)N

Computed Properties

• Exact Mass: 258.115698455g/mol
• Monoisotopic Mass: 258.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes